Cas no 3333-20-8 (Benzene, 1-methyl-3-(2-propenyl)-)

• Product Name: Benzene, 1-methyl-3-(2-propenyl)-
• CAS No: 3333-20-8
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD01319553
• CID: 851928
• PubChem ID: 329762665
• Update Time: 2025-10-17

Benzene, 1-methyl-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(2-propenyl)-
• 1-Allyl-3-methylbenzene
• 3-(3-Methylphenyl)-1-propene
• 1-methyl-3-allylbenzene
• Benzene, 1-methyl-3-(2-propen-1-yl)-
• m-Allyltoluene
• 1-methyl-3-prop-2-enylbenzene
• AKOS006340937
• m-Allyltoluol
• DTXSID00335203
• 1-Allyl-3-methylbenzene, 97%
• 1-methyl-3-(2-propenyl)-benzene
• G78401
• 3-allyltoluene
• CS-0267266
• AS-81222
• JVQAREFZPKBHPG-UHFFFAOYSA-N
• J-019148
• 1-methyl-3-(prop-2-en-1-yl)benzene
• 3-(3-Methylphenyl)prop-1-ene
• EN300-698338
• DB-193281
• 3333-20-8

• MDL： MFCD01319553
• Inchi： 1S/C10H12/c1-3-5-10-7-4-6-9(2)8-10/h3-4,6-8H,1,5H2,2H3
• InChI Key： JVQAREFZPKBHPG-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1)CC=C

Computed Properties

• Exact Mass: 132.09396
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.873 g/mL at 25 °C
• Boiling Point: 60 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: 140 ° f
  Celsius: 60 ° c
  
• Refractive Index: n20/D 1.511
• PSA: 0

Benzene, 1-methyl-3-(2-propenyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes